Cas no 491-80-5 (Biochanin A)

• Product Name: Biochanin A
• CAS No: 491-80-5
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• MDL: MFCD00006839
• CID: 37749
• PubChem ID: 24893597
• Update Time: 2026-01-19

Biochanin A Chemical and Physical Properties

Names and Identifiers

• Biochanin A
• 5,7-Dihydroxy-4'-methoxyisoflavone
• 5,7-Dihydrox -4'-methoxyisoflavone
• 5,7-Dihydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one
• BIOCHANIN A(P) (AHP Verified)
• BIOCHANIN A(P) (AHP Verified) PrintBack
• BIOCHANIN A(SH) PrintBack
• Byakangelicin
• Genistein 4′-methyl ether
• 4-Methylgenistein
• Genistein 4'-Methyl Ether
• Olmelin
• 4′-Methylgenistein
• 5,7-Dihydroxy-4′-methoxyisoflavone
• [ "" ]
• Biochanin
• 4'-Methylgenistein
• Genistein 4-methyl ether
• Biochanine A
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-methoxyphenyl)-
• 5,7-dihydroxy-3-(4-methoxyphenyl)chromen-4-one
• Pratensol
• Biochanin-A
• C16H12O5
• 5,7-Dihydroxy-3-p-methoxyphenyl-4H-chromen-4-one
• NSC123538
• Ge
• MLS000069443
• "Biochanin A
• MLS001148446
• 5,7-Dihydroxy 4'-methoxyisoflavone
• 5,7-dihydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• ConMedNP.1280
• MLS006011785
• SMR000059116
• MLSMR

• MDL： MFCD00006839
• Inchi： 1S/C16H12O5/c1-20-11-4-2-9(3-5-11)12-8-21-14-7-10(17)6-13(18)15(14)16(12)19/h2-8,17-18H,1H3
• InChI Key： WUADCCWRTIWANL-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2C(=O)C3C(=CC(=CC=3O)O)OC=2)=CC=1
• BRN： 278107

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3
• Topological Polar Surface Area: 76
• Molecular Weight: 284.26

Experimental Properties

• Color/Form: Powder
• Density: 1.4200
• Melting Point: 210-213 °C (lit.)
• Boiling Point: 518.6 ºC at 760 mmHg
• Flash Point: 518.6 ºC at 760 mmHg
• Refractive Index: 1.668
• Solubility: acetone: 10 mg/mL, clear, brown
• Water Partition Coefficient: Soluble in water (<1 mg/ml at 25°C), chloroform, methanol, DMSO (57 mg/ml at 25°C), and ethanol (9 mg/ml at 25°C).
• PSA: 79.90000
• LogP: 2.87980
• λmax: 263(EtOH)(lit.)
• Solubility: dissolve in water

Biochanin A Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：DJ3002500
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones
• Isoflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone